Cas no 351447-46-6 (1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester)
351447-46-6 structure
Product Name:1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
CAS No:351447-46-6
MF:C9H17N3O2
MW:199.250181913376
CID:302933
PubChem ID:45089505
Update Time:2025-04-19
1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-5,6-dihydro-4H-pyrimidine-1-carboxylate
- FT-0752157
- SCHEMBL6106595
- tert-butyl2-amino-5,6-dihydropyrimidine-1(4H)-carboxylate
- 351447-46-6
- tert-butyl 2-amino-5,6-dihydropyrimidine-1(4H)-carboxylate
- t-butyl 2-amino-5,6-dihydropyrimidine-1(4h)-carboxylate
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- Inchi: 1S/C9H17N3O2/c1-9(2,3)14-8(13)12-6-4-5-11-7(12)10/h4-6H2,1-3H3,(H2,10,11)
- InChI Key: DITMMUXXWXWCJU-UHFFFAOYSA-N
- SMILES: O(C(N1C(N)=NCCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 199.132
- Monoisotopic Mass: 199.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 0.9
1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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